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Compound of Interest

Compound Name:
2-[3-(Propan-2-yl)phenoxy]acetic

acid

CAS No.: 1878-52-0

Cat. No.: B3048947

Get Quote

Executive Summary & Molecule Profile
This guide provides a rigorous framework for validating the structure of 2-[3-(Propan-2-
yl)phenoxy]acetic acid (CAS: 1878-52-0). Often utilized as a metabolic probe or herbicide

intermediate, this molecule presents a specific analytical challenge: distinguishing the meta-

substitution pattern from its ortho- and para- regioisomers, which often co-elute during

synthesis.

This document moves beyond basic identification, establishing a multi-modal validation

workflow (NMR, LC-MS, IR) designed to detect isomer contamination at the 0.1% threshold.
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Property Specification

IUPAC Name 2-[3-(Propan-2-yl)phenoxy]acetic acid

Common Name (3-Isopropylphenoxy)acetic acid

Molecular Formula

Molecular Weight 194.23 g/mol

Key Structural Motif
Phenoxyacetic acid core with a meta-isopropyl

substituent

Critical Impurities
2-isopropyl (ortho) and 4-isopropyl (para)

isomers

Synthesis & Impurity Origin (The Context)[1][2][3]
To validate the structure, one must understand the genesis of potential impurities. The standard

synthesis involves the Williamson etherification of 3-isopropylphenol.

The Analytical Risk: Commercial 3-isopropylphenol often contains traces of 2- and 4-

isopropylphenol. These impurities undergo the same alkylation, resulting in regioisomeric

byproducts that are difficult to separate by flash chromatography due to identical polarity.

Diagram 1: Synthesis & Contamination Pathway

Starting Material
(3-Isopropylphenol)

Williamson Ether Synthesis
(Reflux)

Reagents
(Cl-CH2-COOH + NaOH)

Target: Meta-Isomer
(Major)Main Pathway

Impurity: Ortho-Isomer
(Steric Hindrance)

Side Reaction

Impurity: Para-Isomer
(Symmetry)

Side Reaction

Click to download full resolution via product page
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Caption: Workflow showing the origin of regioisomeric impurities during the alkylation of

isopropylphenol.

Primary Validation: Nuclear Magnetic Resonance
(NMR)
NMR is the only technique capable of definitively assigning the meta substitution pattern

without reference standards. Mass spectrometry cannot easily distinguish these regioisomers

as their fragmentation patterns are nearly identical.

H NMR Protocol (400 MHz+, DMSO- )
Why DMSO-

? Chloroform-

(

) often leads to dimerization of the carboxylic acid, causing peak broadening. DMSO ensures
the acid proton is distinct (often broad singlet >12 ppm) and sharpens the aromatic region.

The "Meta-Fingerprint" Analysis
The aromatic region (6.5 – 7.5 ppm) is the decision gate. You are looking for a specific 4-proton

pattern that rules out ortho (clustered multiplets) and para (symmetric AA'BB' doublets).
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Proton
Assignment

Chemical Shift
(

)

Multiplicity
Coupling (

)

Structural
Logic

-COOH ~12.9 Broad Singlet -

Carboxylic acid

proton

(exchangeable).

Ar-H (C2) ~6.75 Singlet-like (t) Hz

Isolated between

alkoxy and alkyl

groups.

Ar-H (C4) ~6.85 Doublet (d) Hz

Ortho to

isopropyl;

shielded by

alkoxy.

Ar-H (C6) ~6.78 Doublet (d) Hz
Ortho to alkoxy;

shielded.

Ar-H (C5) ~7.20 Triplet (t) Hz

Meta to both

substituents;

most deshielded.

O-CH

-
~4.65 Singlet -

Methylene

bridge.

CH (Isopropyl) ~2.85 Septet Hz Methine proton.

CH

(Isopropyl)
~1.18 Doublet Hz

Methyl groups

(6H).

Critical Check: If you see two large doublets integrating to 2H each in the aromatic region, you

have the Para isomer. If you see a complex multiplet pattern with significant shifting due to

steric crowding, you likely have the Ortho isomer.
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Confirm the carbon count (11 carbons total).

Carbonyl (C=O): ~170 ppm.

Aromatic C-O (C1): ~158 ppm (Deshielded by Oxygen).

Aromatic C-Alkyl (C3): ~149 ppm.

Aliphatic: O-CH

(~65 ppm), Isopropyl CH (~33 ppm), Isopropyl CH

(~24 ppm).

Secondary Validation: LC-MS & IR
While NMR confirms connectivity, LC-MS confirms identity and purity.

LC-MS Parameters[4]
Ionization: ESI Negative Mode (Carboxylic acids ionize poorly in positive mode).

Expected Ion:

at

193.1.

Fragmentation (MS/MS):

Precursor: 193.1

Product Ion 1:

135.1 (Loss of acetic acid moiety,

).

Product Ion 2:
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119.1 (Loss of

).

Infrared Spectroscopy (FT-IR)
Used to confirm functional groups, particularly if the sample is solid.

C=O Stretch: 1700–1730 cm

(Strong, carboxylic acid dimer).

O-H Stretch: 2500–3300 cm

(Very broad, "hairy beard" typical of carboxylic acids).

C-O-C Stretch: 1220–1240 cm

(Aryl alkyl ether).

Experimental Workflow: The Decision Tree
Use this logic flow to approve or reject the batch.

Diagram 2: Structural Confirmation Logic
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Purified Sample

LC-MS (ESI-)
Mass = 193.1?

1H NMR (Aromatic Region)

Yes

REJECT:
Wrong Molecule

No

Pattern: 2 Doublets (AA'BB')
REJECT (Para-Isomer)

Symmetric

Pattern: Singlet + 2 Doublets + Triplet

Asymmetric

VALIDATED:
Meta-Isomer Confirmed

Click to download full resolution via product page

Caption: Decision tree for distinguishing regioisomers using MS and NMR data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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